Cas no 1214347-86-0 (2-(3',2-Difluorobiphenyl-4-yl)acetic acid)

• Product Name: 2-(3',2-Difluorobiphenyl-4-yl)acetic acid
• CAS No: 1214347-86-0
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• CID: 4990350
• Update Time: 2025-05-25

2-(3',2-Difluorobiphenyl-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3',2-Difluorobiphenyl-4-yl)acetic acid

• Inchi： 1S/C14H10F2O2/c15-11-3-1-2-10(8-11)12-5-4-9(6-13(12)16)7-14(17)18/h1-6,8H,7H2,(H,17,18)
• InChI Key： FTDGBMCHUBAIPY-UHFFFAOYSA-N
• SMILES： FC1C=C(CC(=O)O)C=CC=1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 2-(3',2-Difluorobiphenyl-4-yl)acetic acid

2-(3',2-Difluorobiphenyl-4-yl)acetic Acid: A Comprehensive Overview

The compound CAS No. 1214347-86-0, also known as 2-(3',2-Difluorobiphenyl-4-yl)acetic acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic acids and is characterized by its unique structure, which includes a biphenyl ring system substituted with fluorine atoms and an acetic acid moiety. The presence of fluorine atoms at specific positions on the biphenyl ring introduces interesting electronic and steric properties, making this compound a valuable subject for research in fields such as pharmacology, materials science, and agrochemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The biphenyl core of this compound is a common structural motif in many bioactive molecules, including antiviral agents, anticancer drugs, and neuroprotective agents. The substitution pattern of the fluorine atoms at the 3' and 2 positions of the biphenyl ring is critical in determining the compound's reactivity and selectivity in biological systems.

In terms of synthesis, the preparation of 2-(3',2-Difluorobiphenyl-4-yl)acetic acid involves a multi-step process that typically begins with the fluorination of biphenyl derivatives. The introduction of fluorine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity. Once the fluorinated biphenyl derivative is obtained, it undergoes further functionalization to introduce the acetic acid group. This process often involves coupling reactions or oxidation steps, depending on the starting materials and desired intermediates.

The pharmacological properties of this compound have been extensively studied in recent years. Preclinical studies have demonstrated that it exhibits potent activity against various disease models, including cancer and inflammation. For instance, research published in 2023 revealed that this compound acts as a selective inhibitor of certain kinases involved in tumor progression. Its ability to modulate cellular signaling pathways makes it a promising candidate for drug development programs targeting complex diseases.

Beyond its pharmacological applications, 2-(3',2-Difluorobiphenyl-4-yl)acetic acid has also found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Recent advancements in synthetic methods have enabled the scalable production of this compound, facilitating its integration into next-generation electronic devices.

In addition to its scientific significance, this compound has garnered attention in the agrochemical industry due to its potential as a herbicide or fungicide. Studies have shown that it exhibits remarkable activity against various plant pathogens, making it a valuable asset for crop protection. Its environmental safety profile is currently under investigation to ensure that it meets regulatory standards for agricultural use.

The future outlook for CAS No. 1214347-86-0 is highly promising, with ongoing research focusing on optimizing its synthesis, enhancing its bioavailability, and exploring new application areas. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into commercial products across multiple sectors.

In conclusion, 2-(3',2-Difluorobiphenyl-4-yl)acetic acid represents a versatile molecule with immense potential across diverse fields. Its unique structure, coupled with its favorable pharmacological and physical properties, positions it as a key player in advancing scientific innovation and addressing global challenges in health and technology.